Cas no 941983-43-3 (N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-propylethanediamide)

• Product Name: N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-propylethanediamide
• CAS No: 941983-43-3
• MF: C₁₈H₂₅N₃O₃
• MW: 331.40940451622
• CID: 5502115
• PubChem ID: 7688014
• Update Time: 2025-06-30

N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-propylethanediamide Chemical and Physical Properties

Names and Identifiers

• 941983-43-3
• AKOS024467087
• N'-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]-N-propyloxamide
• F2785-0091
• VU0499062-1
• N1-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-N2-propyloxalamide
• N'-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]-N-propylethanediamide
• N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-propylethanediamide

• Inchi： 1S/C18H25N3O3/c1-4-9-19-16(22)17(23)20-14-8-7-13-6-5-10-21(15(13)11-14)18(24)12(2)3/h7-8,11-12H,4-6,9-10H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key： HHRQALHIASQYPY-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N1C2C=C(C=CC=2CCC1)NC(C(NCCC)=O)=O

Computed Properties

• Exact Mass: 331.18959167g/mol
• Monoisotopic Mass: 331.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.5Ų

Additional information on N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-propylethanediamide

Comprehensive Overview of N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-propylethanediamide (CAS 941983-43-3)

The compound N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-propylethanediamide (CAS 941983-43-3) is a specialized organic molecule with a unique structural framework. Its tetrahydroquinoline core, combined with propanoyl and propylethanediamide functional groups, makes it a subject of interest in pharmaceutical and biochemical research. This compound is often explored for its potential applications in drug discovery, particularly in targeting enzyme modulation and receptor interactions. Researchers are increasingly focusing on its synthetic pathways and bioactivity profiles, aligning with the growing demand for novel therapeutic agents.

In recent years, the scientific community has shown heightened interest in N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-propylethanediamide due to its structural versatility. The presence of the tetrahydroquinoline moiety, a common scaffold in medicinal chemistry, suggests potential applications in central nervous system (CNS) disorders and inflammatory diseases. This aligns with current trends in drug development, where heterocyclic compounds are prioritized for their bioavailability and target specificity. Additionally, the compound's CAS 941983-43-3 identifier ensures precise tracking in regulatory and commercial databases, facilitating global research collaboration.

The synthesis of N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-propylethanediamide involves multi-step organic reactions, often leveraging amide coupling and acylations. These methods are critical for achieving high purity, a key concern for researchers optimizing structure-activity relationships (SAR). Recent advancements in green chemistry have also influenced its production, with efforts to reduce solvent waste and improve yield efficiency. Such innovations resonate with the broader push for sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial forums.

From a commercial perspective, CAS 941983-43-3 is cataloged by suppliers specializing in fine chemicals and research intermediates. Its pricing and availability are influenced by factors like scale-up challenges and patent landscapes, which are common discussion points in market analysis reports. Furthermore, the compound's propylethanediamide segment has drawn comparisons to other diamide derivatives, which are known for their roles in molecular recognition and drug delivery systems.

In summary, N'-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl-N-propylethanediamide represents a compelling case study in modern chemical research. Its multifunctional design and CAS 941983-43-3 specificity position it as a valuable candidate for further exploration in both academic and industrial settings. As the demand for tailored therapeutics and high-precision intermediates grows, this compound is likely to remain a focal point in scientific discourse.